Cas no 1021266-70-5 (N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 1021266-70-5
• MF: C₂₁H₂₂N₆O₂S
• MW: 422.503382205963
• CID: 6283336
• PubChem ID: 42208505
• Update Time: 2025-11-01

N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide
• 1021266-70-5
• SR-01000921700-1
• N-[4-[3-oxo-3-(4-pyrimidin-2-ylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl]benzamide
• N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzamide
• AKOS024503377
• F5254-0166
• SR-01000921700

• Inchi： 1S/C21H22N6O2S/c28-18(26-11-13-27(14-12-26)20-22-9-4-10-23-20)8-7-17-15-30-21(24-17)25-19(29)16-5-2-1-3-6-16/h1-6,9-10,15H,7-8,11-14H2,(H,24,25,29)
• InChI Key： GYLGAWRTYRCWAW-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC(=C1)CCC(N1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 422.15249514g/mol
• Monoisotopic Mass: 422.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 120Ų

Additional information on N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide

Recent Advances in the Study of N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide (CAS: 1021266-70-5)

N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide (CAS: 1021266-70-5) has recently emerged as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models.

The compound's structure combines a benzamide moiety with a thiazole ring and a pyrimidinylpiperazine group, which is believed to contribute to its biological activity. Research indicates that this molecule exhibits high affinity for specific protein targets, particularly those involved in signal transduction pathways. Recent in vitro and in vivo studies have demonstrated its potential as a modulator of key cellular processes, making it a candidate for further drug development.

One of the most significant findings in recent research is the compound's ability to inhibit specific kinase enzymes, which play crucial roles in various pathological conditions. Studies have shown that N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide can effectively disrupt these signaling pathways at nanomolar concentrations, suggesting its potential as a targeted therapeutic agent. The selectivity profile of this compound has been extensively characterized, revealing favorable specificity for certain kinase families over others.

Pharmacokinetic studies of this compound have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Recent data indicate that the molecule demonstrates good oral bioavailability and favorable tissue distribution patterns in preclinical models. These findings support its potential as a drug candidate, though further optimization may be required to improve certain pharmacokinetic parameters.

In the context of therapeutic applications, recent research has explored the efficacy of this compound in various disease models, particularly in oncology and inflammatory disorders. Preliminary results suggest promising activity against certain cancer cell lines, with mechanisms involving both direct target modulation and downstream effects on cell proliferation and survival pathways. Additionally, its anti-inflammatory properties have been investigated, showing potential for modulating immune responses in autoimmune conditions.

The safety profile of N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide has been evaluated in recent toxicology studies. While generally well-tolerated in animal models at therapeutic doses, some dose-dependent adverse effects have been observed, highlighting the need for careful dose optimization in future clinical development. These findings are crucial for understanding the therapeutic window of this compound.

Recent synthetic chemistry efforts have focused on developing more efficient routes for the production of this compound and its analogs. Novel synthetic methodologies have been reported that improve yield and purity while reducing production costs. These advances are important for enabling larger-scale production necessary for further preclinical and clinical studies.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to optimize the pharmacological properties of this compound. Early results suggest that specific modifications to the core structure can enhance potency, selectivity, and pharmacokinetic properties. These efforts are expected to yield improved derivatives with enhanced therapeutic potential in the coming years.

In conclusion, N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzamide (CAS: 1021266-70-5) represents a promising scaffold for drug development, with recent research uncovering its diverse biological activities and therapeutic potential. While challenges remain in its development path, the accumulating evidence supports continued investigation of this compound and its analogs as potential treatments for various diseases.